Cas no 1261989-83-6 (2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol)

• Product Name: 2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol
• CAS No: 1261989-83-6
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• MDL: MFCD18315387
• CID: 2621655
• PubChem ID: 53221127
• Update Time: 2025-05-19

2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• (3'-Hydroxy-4'-methoxy[1,1'-biphenyl]-4-yl)(piperidin-1-yl)methanone
• DTXSID70685803
• MFCD18315387
• 2-METHOXY-5-[4-(PIPERIDINE-1-CARBONYL)PHENYL]PHENOL
• 2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol, 95%
• 1261989-83-6
• 2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol

• MDL： MFCD18315387
• Inchi： 1S/C19H21NO3/c1-23-18-10-9-16(13-17(18)21)14-5-7-15(8-6-14)19(22)20-11-3-2-4-12-20/h5-10,13,21H,2-4,11-12H2,1H3
• InChI Key： APPDVOHKUZKNOH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC(=C(C=2)O)OC)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 311.15214353Da
• Monoisotopic Mass: 311.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol

Comprehensive Overview of 2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol (CAS No. 1261989-83-6)

The compound 2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol (CAS No. 1261989-83-6) is a chemically synthesized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a methoxy group and a piperidine-carbonylphenyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel chemical entities like 2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol has surged, driven by advancements in precision medicine and targeted therapy. This compound's structural versatility allows for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. These characteristics align with current trends in AI-driven drug discovery, where computational models predict the efficacy of such molecules before lab synthesis.

The synthesis of CAS No. 1261989-83-6 involves multi-step organic reactions, including amide coupling and aromatic substitution. Its piperidine ring contributes to its stability, while the phenolic hydroxyl group offers reactivity for further derivatization. These features make it a valuable intermediate in the synthesis of more complex pharmaceutical agents. Notably, its low toxicity profile in preliminary studies has sparked interest in its use for central nervous system (CNS) drug development.

From an industrial perspective, 2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol is often discussed in the context of green chemistry. Researchers are exploring eco-friendly synthesis routes to minimize waste and energy consumption, addressing the growing demand for sustainable chemical production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Another area of interest is the compound's potential role in neurodegenerative disease research. Its piperidine moiety is structurally similar to fragments found in drugs targeting Alzheimer's and Parkinson's diseases. While clinical data is limited, in vitro studies suggest it may modulate enzyme activity or receptor binding, making it a subject of ongoing investigation.

For those searching "CAS 1261989-83-6 supplier" or "2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol synthesis," it's important to note that this compound is typically available through specialized chemical manufacturers and research vendors. Quality control measures, such as HPLC purity analysis and NMR verification, are critical when procuring it for lab use. Additionally, patents and literature often reference its applications in medicinal chemistry, highlighting its role in optimizing lead compounds.

In summary, 2-Methoxy-5-[4-(piperidine-1-carbonyl)phenyl]phenol (CAS No. 1261989-83-6) represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, sustainability, and biomedical research underscores its relevance in both academic and industrial settings. As scientific inquiries evolve, this compound may unlock new possibilities for addressing unmet medical needs.